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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for TAS05567 is not publicly available. The

following guidance is based on best practices for handling potent, non-hazardous research

chemicals and kinase inhibitors. Researchers must conduct a thorough risk assessment before

handling this compound and consult their institution's Environmental Health and Safety (EHS)

department for specific guidance.

TAS05567 is a potent and selective Syk inhibitor intended for research use only.[1][2] As a solid

powder, appropriate precautions must be taken to avoid inhalation and direct contact.[2] This

document provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of TAS05567.

Personal Protective Equipment (PPE)
Due to the potent nature of TAS05567 and its formulation as a powder, a comprehensive PPE

strategy is crucial to minimize exposure. The following table summarizes the recommended

PPE for handling this compound.
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PPE Category Item Specification Purpose

Hand Protection Disposable Gloves

Chemically resistant,

powder-free nitrile or

latex gloves. Double

gloving is

recommended.

To prevent skin

contact with the

compound.

Body Protection Laboratory Coat
Long-sleeved, with a

closed front.

To protect skin and

personal clothing from

contamination.

Eye Protection Safety Goggles
Snug-fitting, with side

shields.

To protect eyes from

dust particles and

potential splashes.

Respiratory Protection
N95 Respirator or

higher

To prevent inhalation

of the powder,

especially when

weighing or

transferring the

compound.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of TAS05567
and ensuring a safe laboratory environment.

Storage:

Short-term (days to weeks): Store in a dry, dark location at 0 - 4°C.[2]

Long-term (months to years): Store at -20°C.[2]

The compound is shipped at ambient temperature and is stable for several weeks under

these conditions.[2]

Handling Workflow:
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The following diagram outlines the standard operating procedure for handling TAS05567 in a

laboratory setting.

Preparation

Compound Handling (in a chemical fume hood)

Cleanup & Storage

Designate Handling Area

Don PPE

Gather Materials & Equipment

Weigh TAS05567

Dissolve in appropriate solvent (e.g., DMSO)

Aliquot for storage

Decontaminate work surfaces

Doff PPE

Store aliquots at -20°C
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Caption: Standard workflow for handling TAS05567.

Disposal Plan
Proper disposal of TAS05567 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance. All waste should be treated as hazardous

chemical waste.

Disposal Workflow:

The following diagram illustrates the decision-making process for the disposal of TAS05567
and related waste.

Identify Waste Type

Disposal Actions

Waste Generated

Solid Waste (unused compound, contaminated PPE) Liquid Waste (solutions containing TAS05567) Contaminated Sharps

Collect in a labeled hazardous waste container Collect in a labeled, sealed hazardous waste container Collect in a designated sharps container

Contact EHS for pickup and disposal

Click to download full resolution via product page

Caption: Disposal workflow for TAS05567 waste.

Key Disposal Steps:
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Segregation: Keep TAS05567 waste separate from other laboratory waste streams.

Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name

("TAS05567"), and the approximate quantity.

Containment: Ensure all waste containers are securely sealed to prevent leaks or spills.

Collection: Follow your institution's procedures for hazardous waste collection. Do not

dispose of TAS05567 down the drain or in regular trash.

By adhering to these safety and handling protocols, researchers can minimize risks and

maintain a safe laboratory environment when working with TAS05567.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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